Cas no 848669-09-0 (Stigmasta-4,22,25-trien-3-one)

• Product Name: Stigmasta-4,22,25-trien-3-one
• CAS No: 848669-09-0
• Molecular Formula: C₂₉H₄₄O
• Molecular Weight: 408.659069061279
• CID: 837192
• PubChem ID: 71307333

Stigmasta-4,22,25-trien-3-one Properties

Names and Identifiers

• Stigmasta-4,22,25-trien-3-one
• (20R,22E)-Stigmasta-4,22,25-trien-3-one
• Stigmasta-4,22,25-trien-3-one, (22E)-
• (22E)-Stigmasta-4,22,25-trien-3-one (ACI)
• [ "" ]
• FS-9095
• (22e)-stigmasta-4,22,25-trien-3-one
• AKOS022184623
• 848669-09-0
• DTXSID201294038
• (8S,9S,10R,13R,14S,17R)-17-[(2R,3E,5R)-5-ethyl-6-methylhepta-3,6-dien-2-yl]-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one

• InChIKey： BLMXNQVGERRIAW-LPJPOILFSA-N
• Inchi： 1S/C29H44O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-9,18,20-21,24-27H,2,7,10-17H2,1,3-6H3/b9-8+/t20-,21-,24+,25-,26+,27+,28+,29-/m1/s1
• SMILES： C[C@@]12[C@@H]([C@H](C)/C=C/[C@@H](CC)C(=C)C)CC[C@H]1[C@@H]1CCC3=CC(CC[C@]3(C)[C@H]1CC2)=O

Computed Properties

• Exact Mass: 408.33900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 408.339216023g/mol
• Heavy Atom Count: 30
• Complexity: 756
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 7.92910
• PSA: 17.07000
• Boiling Point: 507.7±20.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 262.7±12.6 °C
• Color/Form: Powder
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives